Cas no 130689-17-7 (1(2H)-Naphthalenone,2-[(4-ethylphenyl)methylene]-3,4-dihydro-, (E)- (9CI))

• Product Name: 1(2H)-Naphthalenone,2-[(4-ethylphenyl)methylene]-3,4-dihydro-, (E)- (9CI)
• CAS No: 130689-17-7
• MF: C₁₉H₁₈O
• MW: 262.345625400543
• CID: 143605
• PubChem ID: 2697127
• Update Time: 2025-04-19

1(2H)-Naphthalenone,2-[(4-ethylphenyl)methylene]-3,4-dihydro-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,2-[(4-ethylphenyl)methylene]-3,4-dihydro-, (E)- (9CI)
• 1(2H)-nap<wbr>
• (2E)-2-[(4-ethylphenyl)methylidene]-3,4-dihydronaphthalen-1-one
• 1(2H)-Naphthalenone, 3,4-dihydro-2-((4-ethylphenyl)methylene)-, (E)-
• (E)-3,4-Dihydro-2-((4-ethylphenyl)methylene)-1(2H)-naphthalenone
• BRN 3612103
• AKOS001494354
• IDI1_025922
• NCGC00324173-01
• HMS1495M04
• 1(2H)-naphthalenone, 2-[(4-ethylphenyl)methylene]-3,4-dihydro-, (2E)-
• 130689-17-7
• AB01318843-02
• BRD-K97194529-001-01-0
• (2E)-2-[(4-ethylphenyl)methylene]tetralin-1-one
• (2E)-2-[(4-ETHYLPHENYL)METHYLIDENE]-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE

• Inchi： 1S/C19H18O/c1-2-14-7-9-15(10-8-14)13-17-12-11-16-5-3-4-6-18(16)19(17)20/h3-10,13H,2,11-12H2,1H3/b17-13+
• InChI Key： AWBMUWOCKJEREE-GHRIWEEISA-N
• SMILES： O=C1C2C=CC=CC=2CC/C/1=C\C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 262.135765
• Monoisotopic Mass: 262.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.9

Experimental Properties

• Density: 1.124
• Boiling Point: 423.9°C at 760 mmHg
• Flash Point: 185.9°C
• Refractive Index: 1.633